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Compound of Interest

Compound Name: Hastelloy C

Cat. No.: B076047

Researchers, scientists, and drug development professionals working with Hastelloy C, a
nickel-molybdenum-chromium superalloy, must adhere to strict safety protocols to mitigate
potential hazards.[1] While solid forms of Hastelloy C present minimal health risks under
normal handling, subsequent operations such as grinding, melting, or welding can generate
potentially hazardous dust or fumes.[2] This guide provides essential, immediate safety and
logistical information for handling Hastelloy C in a laboratory setting.

Operational Plan: Personal Protective Equipment (PPE)

When handling Hastelloy C, especially in forms that can become airborne such as powders or
dust from machining, the following personal protective equipment is essential:

o Eye Protection: Safety glasses with side shields are recommended for all operations.[2][3][4]
[5] For tasks that may generate significant dust or splashes, chemical safety goggles or a
face shield should be worn.[4]

o Skin Protection: Impermeable gloves, such as nitrile or leather, should be worn to prevent
skin contact.[3][4] Protective work clothing or a lab coat is necessary to cover exposed skin.
[3][4] For tasks with a higher risk of exposure, disposable chemical-resistant coveralls are
recommended.[6]

» Respiratory Protection: If engineering controls such as local exhaust ventilation are
insufficient to maintain exposure below occupational limits, a NIOSH-approved dust
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respirator should be used.[2][3][5] It is crucial to perform periodic air monitoring to ensure
levels remain within safe limits.[6]

Procedural Guidance for Handling

A systematic approach to handling Hastelloy C will minimize exposure and ensure a safe

working environment.

. Preparation and Handling:

Always handle Hastelloy C in a well-ventilated area.[3] The use of local exhaust ventilation
is the preferred method for controlling airborne dust and fumes.[2][3]

Avoid creating dust.[2][3][5] When cutting, grinding, or performing other machining
operations, use methods that minimize dust generation.

Practice good housekeeping and sanitation.[2][3] Do not allow dust to accumulate on
surfaces. Clean work areas with a vacuum equipped with a HEPA filter or by wet sweeping.

[3]
Do not use compressed air to blow dust off clothing or skin.[2][3]

Wash hands thoroughly before eating, drinking, or smoking, and do not consume food or
tobacco in the work area.[2][3]

. Storage:

Store Hastelloy C in a sealed container in a cool, dry area.[2][3][7] This prevents
contamination and reaction with incompatible materials.

Keep away from acids and strong oxidizing agents.[2][3]

Disposal Plan

Solid Waste: Scrap Hastelloy C can often be collected for recycling.[3][8] If recycling is not
an option, dispose of the material in accordance with federal, state, and local regulations.[3]
[5] Place the material in a closed, properly labeled container for disposal.[3][5]
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o Packaging: Dispose of empty containers and packaging in accordance with all applicable
regulations.[3][5]

Quantitative Data: Occupational Exposure Limits

The following table summarizes the occupational exposure limits for the primary components of
Hastelloy C alloys. These values are critical for assessing the adequacy of engineering
controls and the need for respiratory protection.

Component OSHAIPEL (mg/m?) ACGIHITLV (mg/m?)

Nickel 1 1.5

15 (insoluble compounds, total 10 (insoluble compounds,
Molybdenum

dust) inhalable)
Chromium 1 0.5
Tungsten 5 5
Cobalt 0.1 0.02
Manganese 5 0.2

Data sourced from Safety Data Sheets.[3][5]

Experimental Workflow for Safe Handling of
Hastelloy C

The following diagram outlines the logical workflow for handling Hastelloy C, from initial
assessment to final disposal, ensuring safety at each step.
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Workflow for Safe Handling of Hastelloy C

1. Risk Assessment
- Identify hazards (dust, fumes)
- Review SDS

2. Implement Engineering Controls
- Use fume hoods/local exhaust ventilation

3. Select Appropriate PPE
- Gloves, safety glasses, lab coat
- Respirator (if needed)

4. Material Handling
- Minimize dust creation
- Practice good housekeeping

5. Storage 6. Waste Collection
- Sealed containers - Segregate scrap for recycling
- Cool, dry area - Collect dust/powder in sealed containers

7. Disposal
- Follow federal, state, and local regulations
- Use licensed waste handler

8. Decontamination
- Clean work surfaces
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Hastelloy C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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